![molecular formula C8H16ClNO2 B6280181 1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride CAS No. 2243515-58-2](/img/new.no-structure.jpg)
1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride
Overview
Description
1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride is a chemical compound with a unique spirocyclic structure. . Its complex structure and properties make it a subject of interest in scientific research.
Preparation Methods
The synthesis of 1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride involves multiple steps. The synthetic routes typically include the formation of the spirocyclic core followed by the introduction of the methanamine group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve optimization of these conditions to achieve higher yields and purity .
Chemical Reactions Analysis
1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group with another. .
Scientific Research Applications
1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block in the synthesis of complex molecules.
Biology: It is studied for its potential biological activities and interactions with biomolecules.
Medicine: It is investigated for its potential therapeutic properties and as a precursor in drug development.
Industry: It is used in the development of new materials with unique properties.
Mechanism of Action
The mechanism of action of 1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-{5,8-dioxaspiro[3.5]nonan-6-yl}methanamine hydrochloride can be compared with other spirocyclic compounds, such as:
Properties
CAS No. |
2243515-58-2 |
|---|---|
Molecular Formula |
C8H16ClNO2 |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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